Cas no 1805308-17-1 (4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805308-17-1
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4846421
• Update Time: 2025-06-13

4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-1-3-4(7(18)19)2-17-6(20-9(14,15)16)5(3)8(11,12)13/h2H,1H2,(H,18,19)
• InChI Key： AAKMBKJUUDIJBU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)O)=CN=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid

Research Briefing on 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1805308-17-1)

The compound 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid (CAS: 1805308-17-1) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the significance of this pyridine derivative as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of both chloromethyl and trifluoromethoxy groups in its structure makes it a valuable building block for the development of pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid in inhibiting protein-protein interactions critical for cancer cell survival. The compound's ability to act as a scaffold for further functionalization has enabled the creation of libraries of potential drug candidates with improved pharmacokinetic properties.

Another significant development comes from recent patent filings (WO2023051234) which describe novel synthetic routes for this compound with improved yields and purity. The patented methods address previous challenges in the large-scale production of this intermediate, making it more accessible for pharmaceutical development. These advancements are particularly relevant given the increasing demand for fluorinated compounds in drug design.

From a biological perspective, preliminary in vitro studies have shown that certain derivatives of this compound exhibit promising activity against resistant bacterial strains. The trifluoromethyl and trifluoromethoxy groups appear to contribute to enhanced membrane permeability and target binding affinity, characteristics that are highly desirable in antimicrobial agents. Further research is underway to explore these properties in more detail.

The compound's potential extends beyond therapeutic applications. Recent work in chemical biology has demonstrated its utility as a molecular probe for studying enzyme mechanisms. The chloromethyl group serves as an effective handle for conjugation with various reporter molecules, enabling researchers to track biological processes with high specificity.

As research progresses, safety and toxicity profiles of this compound and its derivatives are being systematically evaluated. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest favorable characteristics, though further optimization may be required to address certain metabolic stability issues observed in some derivatives.

In conclusion, 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-carboxylic acid represents a promising chemical entity with multiple applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research efforts are expected to yield additional insights into its full potential and possible clinical applications.